methyl 4-[2-(2,4-dichlorophenoxy)propanoyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate

• Molecular Formula: C19H17Cl2NO5
• Molecular Weight: 410.2 g/mol
• IUPAC Name: methyl 4-[2-(2,4-dichlorophenoxy)propanoyl]-2,3-dihydro-1,4-benzoxazine-2-carboxylate
• InChI: InChI=1S/C19H17Cl2NO5/c1-11(26-15-8-7-12(20)9-13(15)21)18(23)22-10-17(19(24)25-2)27-16-6-4-3-5-14(16)22/h3-9,11,17H,10H2,1-2H3
• InChI Key: UQLJBNSWTYGTNO-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CC(OC2=CC=CC=C21)C(=O)OC)OC3=C(C=C(C=C3)Cl)Cl

Description

Methyl 4-[2-(2,4-dichlorophenoxy)propanoyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate is a complex organic compound known for its unique chemical structure and properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of methyl 4-[2-(2,4-dichlorophenoxy)propanoyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate involves multiple steps. The starting materials typically include 2,4-dichlorophenol and methyl 3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate. The reaction conditions often require the use of catalysts and specific temperature and pressure settings to ensure the desired product is obtained.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. The process may include purification steps such as recrystallization or chromatography to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

Methyl 4-[2-(2,4-dichlorophenoxy)propanoyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and nucleophiles (e.g., halogens). The reaction conditions vary depending on the desired transformation, but they often involve controlled temperatures and specific solvents.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

Methyl 4-[2-(2,4-dichlorophenoxy)propanoyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of methyl 4-[2-(2,4-dichlorophenoxy)propanoyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Methyl 2-[4-(2,4-dichlorophenoxy)phenoxy]propanoate: This compound shares a similar structure but differs in its functional groups and overall properties.

4-((E)-{[2-(2,4-dichlorophenoxy)propanoyl]hydrazono}methyl)-2-methoxyphenyl 4-ethoxybenzoate: Another related compound with distinct chemical and physical characteristics.

Uniqueness

Methyl 4-[2-(2,4-dichlorophenoxy)propanoyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate is unique due to its specific combination of functional groups and its potential applications across various fields. Its distinct chemical structure allows for unique interactions and properties that set it apart from similar compounds.